N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2-(phenylthio)acetamide

• IUPAC Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C17H16N2O3S2/c1-21-12-8-9-13(22-2)16-15(12)19-17(24-16)18-14(20)10-23-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3,(H,18,19,20)
• InChI Key: UOGAKQUHTJLKMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)NC(=O)CSC3=CC=CC=C3
• Molecular Formula: C17H16N2O3S2
• Molecular Weight: 360.5 g/mol
• CAS No.: 895488-92-3

Description

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2-(phenylthio)acetamide is a useful research compound. Its molecular formula is C17H16N2O3S2 and its molecular weight is 360.45. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

A series of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, including compounds with structures similar to N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2-(phenylthio)acetamide, have been synthesized and evaluated for their potential antitumor activity. These compounds were tested in vitro against approximately 60 human tumor cell lines derived from nine neoplastic diseases, showing considerable anticancer activity against some cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial Activity

Novel thiazole derivatives have been synthesized and demonstrated significant antimicrobial activities against a range of bacterial and fungal strains. These studies provide insights into the potential use of such compounds, including those structurally related to this compound, in developing new antimicrobial agents (Saravanan et al., 2010).

Optoelectronic Properties

Research into thiazole-based polythiophenes, which are chemically related to this compound, has explored their optoelectronic properties. These studies highlight the potential applications of such compounds in electronic and photonic devices, contributing to advancements in materials science (Camurlu & Guven, 2015).

Synthesis and Evaluation of Antioxidant Agents

Compounds containing the thiazole moiety have been synthesized and evaluated for their antioxidant activity. Theoretical calculations and molecular docking studies were conducted to estimate their efficacy, demonstrating the potential of these compounds, including those similar to this compound, as antioxidant agents (Hossan, 2020).